Cas no 17856-61-0 (2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI))
17856-61-0 structure
Product Name:2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI)
CAS No:17856-61-0
MF:C16H23NO
MW:245.359924554825
CID:122594
PubChem ID:98187
Update Time:2025-04-18
2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI)
- 3-(N-Methyl-N-benzylaminomethyl)norborneol
- 3-{[methyl(phenylmethyl)amino]methyl}-bicyclo[2.2.1]heptan-2-ol
- Bicyclo(2.2.1)heptan-2-ol, 3-((methyl(phenylmethyl)amino)methyl)-
- HMS3087A21
- 2-Norbornanol, 3-[(benzylmethylamino)methyl]-
- 3-(N-Benzyl-N-methylaminomethyl)-2-norbornanol
- CHEMBL1872156
- WLN: L55 ATJ CQ D1N1&1R
- Bicyclo[2.2.1]heptan-2-ol, 3-[[methyl(phenylmethyl)amino]methyl]-
- 3-[[benzyl(methyl)amino]methyl]bicyclo[2.2.1]heptan-2-ol
- FT-0613839
- MLS002694766
- NSC87603
- NSC-87603
- 74111-27-6
- 17856-61-0
- DTXSID90995552
- 2-Norbornanol, 3-(benzylmethylaminomethyl)-
- 3-{[benzyl(methyl)amino]methyl}bicyclo[2.2.1]heptan-2-ol
- SMR001560686
- BRN 2839720
- NSC 87603
-
- Inchi: 1S/C16H23NO/c1-17(10-12-5-3-2-4-6-12)11-15-13-7-8-14(9-13)16(15)18/h2-6,13-16,18H,7-11H2,1H3
- InChI Key: PHMYEAYOKNYDGR-UHFFFAOYSA-N
- SMILES: OC1C(CN(C)CC2C=CC=CC=2)C2CCC1C2
Computed Properties
- Exact Mass: 245.17809
- Monoisotopic Mass: 245.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.094
- Boiling Point: 355°C at 760 mmHg
- Flash Point: 158.8°C
- Refractive Index: 1.574
- PSA: 23.47
- LogP: 2.52540
2-Norbornanol,3-[(benzylmethylamino)methyl]-, endo,exo- (8CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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